N-(2-chlorophenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H11ClFNO/c15-12-3-1-2-4-13(12)17-14(18)9-10-5-7-11(16)8-6-10/h1-8H,9H2,(H,17,18)
• InChI Key: PCXDKNGGFGVBMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CC2=CC=C(C=C2)F)Cl
• Molecular Formula: C14H11ClFNO
• Molecular Weight: 263.69 g/mol

Description

N-(2-chlorophenyl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C14H11ClFNO and its molecular weight is 263.69 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 263.0513198 g/mol and the complexity rating of the compound is 279. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Pesticide Applications

• Derivatives of N-aryl-2,4-dichlorophenoxyacetamide, including 2-(2,4-dichlorophenoxy)-N-(4-fluorophenyl)acetamide and related compounds, have been characterized as potential pesticides. These compounds have been studied for their X-ray powder diffraction properties (Olszewska, Pikus, & Tarasiuk, 2008).
• New derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, including 2-(4-chloro-3,5-dimethylphenoxy)-N-(4-fluorophenyl)acetamide, have also been identified as potential pesticides (Olszewska, Tarasiuk, & Pikus, 2011).

Photovoltaic and NLO Applications

• Compounds including N-(3-Chlorophenyl)-2-[6-(2-fluorobenzoyl)-2-benzothiazolinone-3-yl]acetamide have been studied for their photovoltaic efficiency and nonlinear optical (NLO) activity. These compounds show potential as photosensitizers in dye-sensitized solar cells (DSSCs) with good light harvesting efficiency (Mary et al., 2020).

Optical and Electronic Applications

• The nonlinear optical properties of organic crystals including 2-(4-chlorophenyl)-N-(pyrazin-2-yl)acetamide have been investigated, indicating their potential use in photonic devices like optical switches, modulators, and energy applications (Castro et al., 2017).

Antibacterial Agents

• N-(4-oxo-2-aryl(1,3 thiazolidin-3-yl))acetamides, which are structurally similar, have been synthesized and evaluated for antibacterial activity against gram-positive and gram-negative bacteria (Desai et al., 2008).

Anticancer, Anti-Inflammatory, and Analgesic Activities

• A study conducted on 2-(substituted phenoxy) Acetamide Derivatives has revealed their potential as anticancer, anti-inflammatory, and analgesic agents (Rani et al., 2014).

Antiplasmodial Properties

• Novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides, with structural similarities, have been prepared and evaluated for potential in vitro antiplasmodial properties (Mphahlele, Mmonwa, & Choong, 2017).

Insecticidal Applications

• Synthesis of novel phenoxyacetamide derivatives, including those similar in structure to N-(2-chlorophenyl)-2-(4-fluorophenyl)acetamide, has shown efficacy as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Rashid et al., 2021).